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Get Quote

Calteridol is a calcium salt complex used in clinical and research settings, primarily for its paramagnetic

properties in MRI and as a source of calcium ions in experimental biology.

Property Description

Primary Application MRI contrast agent; calcium source in liposome preparation for research [1]

[2]

Mechanism as
Contrast Agent

Paramagnetic gadolinium complex shortens T1 relaxation time of nearby

water protons, enhancing MRI signal intensity (brightness) [1]

Mechanism as
Calcium Source

Provides Ca²⁺ ions; vital for signal transduction, muscle contraction, bone

health, and enzyme cofactor [3]

Experimental Workflow for Liposome Preparation

The following diagram outlines a research protocol using Calteridol as a calcium source in preparing

liposomes for drug delivery systems, based on a cited methodology [2].
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Lipid Film Preparation & Hydration

Liposome Processing

Mix Lipids in Chloroform
(HSPC, Cholesterol, DSPE-PEG, etc.)

Dry into Thin Film
(Nitrogen stream, lyophilize)

Hydrate with Calteridol Solution
(55°C, vortexing)

Freeze/Thaw Cycles
(Liquid N₂ / 65°C water bath)

Extrude
(65°C, 100 nm filter)

Purify Liposomes
(Gel filtration column)

Characterize & Use

Click to download full resolution via product page

The experimental workflow for incorporating Calteridol calcium into liposomes [2].
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Knowledge Gaps and Further Research

Based on the search results, Calteridol calcium's primary characterized mechanism is physical (enhancing

MRI contrast) [1]. Its role in biological research is often as a tool or reagent, such as a calcium source [2].

The search did not reveal specific "Calteridol calcium" signaling pathways or deep therapeutic mechanisms

of action, as might be expected for a drug molecule.

To find more detailed information, you could:

Probe Specific Databases: Search for "Calteridol" or its chemical structure in specialized databases
like PubChem or the IUPHAR/BPS Guide to Pharmacology.

Investigate the Core Component: Explore the biological pathways of calcium ions (Ca²⁺) using
resources like Reactome or KEGG PATHWAY.

Examine Related Agents: Research the biological interactions and toxicology of other gadolinium-
based contrast agents for potential parallels.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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